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Compound of Interest

Compound Name: TA-02

Cat. No.: B611112 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

TA-02 is a potent and selective inhibitor of p38 MAPK (mitogen-activated protein kinase) with

an IC50 of 20 nM[1][2]. It is an analog of SB 203580 and has been shown to inhibit TGFBR-2

(Transforming Growth Factor-Beta Receptor 2)[1][2][3]. Due to its role in key signaling

pathways, TA-02 is a valuable tool for research in areas such as cardiomyocyte differentiation

and inflammation[1][2]. These application notes provide detailed protocols for the preparation of

TA-02 stock solutions and their application in cell-based assays.

Physicochemical and Solubility Data
Proper preparation of a stock solution is critical for accurate and reproducible experimental

results. The following table summarizes the key physicochemical and solubility properties of

TA-02.
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Property Value Source

Molecular Formula C20H13F2N3 [1][4]

Molecular Weight 333.33 g/mol [1][4]

CAS Number 1784751-19-4 [1]

Appearance A solid [4]

Purity >98% [4]

Solubility in DMSO ≥12.65 mg/mL; 40 mg/mL [1][4]

Storage and Stability
The stability of TA-02 in both powdered and solution form is crucial for maintaining its activity.

Adherence to proper storage conditions is imperative.

Form
Storage
Temperature

Stability Period Source

Powder -20°C 3 years [1][3]

4°C 2 years [1][3]

In Solvent (DMSO) -80°C 6 months - 2 years [1][2][3]

-20°C 1 month - 1 year [1][2][3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM TA-02 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of TA-02 in Dimethyl

Sulfoxide (DMSO).

Materials:

TA-02 powder
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Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Aseptic Technique: Perform all steps in a laminar flow hood or a designated clean area to

maintain sterility.

Weighing TA-02:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh out the desired amount of TA-02 powder (e.g., 1 mg) into the tube. Record

the exact weight.

Calculating DMSO Volume:

Use the following formula to calculate the volume of DMSO required to achieve a 10 mM

concentration:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

For 1 mg of TA-02 (0.001 g) and a molecular weight of 333.33 g/mol :

Volume (L) = 0.001 g / (333.33 g/mol * 0.010 mol/L) = 0.000300 L = 300 µL

Dissolving TA-02:

Add the calculated volume of DMSO to the microcentrifuge tube containing the TA-02
powder.
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Vortex the solution thoroughly until the TA-02 is completely dissolved. Gentle warming in a

37°C water bath can aid dissolution if necessary.

Aliquoting and Storage:

Once fully dissolved, aliquot the 10 mM TA-02 stock solution into smaller, single-use

volumes in sterile, light-protected microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-

term storage (up to 1 year)[2]. Avoid repeated freeze-thaw cycles.

Visualizations
TA-02 Mechanism of Action: p38 MAPK Signaling
Pathway
The following diagram illustrates the simplified signaling pathway inhibited by TA-02. TA-02
acts as an inhibitor of p38 MAPK, which in turn affects downstream signaling cascades

involved in inflammation and other cellular processes.
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Caption: TA-02 inhibits the p38 MAPK signaling pathway.

Experimental Workflow: Cell-Based Assay Using TA-02
This diagram outlines a general workflow for utilizing the prepared TA-02 stock solution in a

typical cell-based experiment to assess its inhibitory effects.
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1. Cell Culture
(Plate cells and allow to adhere)

2. Prepare Working Solution
(Dilute 10 mM TA-02 stock in media)

3. Cell Treatment
(Add TA-02 working solution to cells)

4. Incubation
(Incubate for desired time)

5. Assay
(e.g., Western Blot, ELISA, qPCR)

6. Data Analysis

Click to download full resolution via product page

Caption: General workflow for a cell-based assay with TA-02.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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